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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the genomics of ionone biosynthesis in the plant
kingdom. lonones, a class of aromatic compounds, are crucial for the flavor and fragrance of
many fruits and flowers and are of significant interest for applications in the food, cosmetic, and
pharmaceutical industries. This document delves into the key enzymes, their genetic diversity,
and the pathways leading to the production of these valuable volatile compounds.

The Central Role of Carotenoid Cleavage
Dioxygenases (CCDs)

The biosynthesis of ionones from carotenoids is primarily catalyzed by a family of non-heme
iron-dependent enzymes known as Carotenoid Cleavage Dioxygenases (CCDs).[1][2][3][4]
These enzymes facilitate the oxidative cleavage of specific double bonds within the polyene
chain of carotenoid substrates, leading to the formation of various apocarotenoids, including
the C13-norisoprenoid ionones.[1][5]

The CCD gene family is ancient and widely distributed across the plant kingdom, with members
classified into several subfamilies based on their sequence homology and substrate specificity.
[6][7] The most prominent subfamilies involved in ionone biosynthesis are CCD1 and CCDA4.[8]

e CCD1 Family: Enzymes in this subfamily are typically found in the cytoplasm and are known
for their broad substrate promiscuity, cleaving various carotenoids and apocarotenoids at the
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9,10 and 9',10' positions.[9][10]

o CCD4 Family: These enzymes are located in the plastids and often exhibit a more specific
role in carotenoid degradation, which can influence the color of flowers and fruits.[11] They
are also known to cleave carotenoids at the 9,10 (9',10") positions to produce ionones.[11]

Other CCD families, such as CCD2, CCD7, and CCD8, are involved in the biosynthesis of
other important apocarotenoids like crocetin (a precursor to saffron's color) and strigolactones
(plant hormones), respectively.[9][12]

Comparative Analysis of CCD Enzymes

The functional characteristics of CCD enzymes can vary significantly between different plant
species, affecting their efficiency and the profile of ionones produced. Below is a summary of
available quantitative data on CCD enzyme kinetics and ionone production in selected plant

species.

Table 1: Enzyme Kinetics of Plant Carotenoid Cleavage

Dioxygenases (CCDs)

Plant Substra k_cat_/ Referen
Enzyme ] K_m_ V_max_ k_cat_
Species te K_m_ ce
Olea
B-apo-8'- 2.30 4.09
OeCCD1 europaea 0.82 mM 3.35s7 [13]
) carotenal U/mg mM-1.s71
(Olive)
Ipomoea
nil B-apo-8'- 1.22 2.64
InCCD1 ] 0.69 mM 1.82 st [13]
(Morning carotenal U/mg mM-1.s71
Glory)

Note: Comprehensive kinetic data for a wide range of plant CCDs is not readily available in the
literature, highlighting an area for future research.

Table 2: B-lonone Concentration in Various Plant
Tissues
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. ) B-lonone
Plant Species Tissue . Reference
Concentration
Living Flower )
Osmanthus fragrans 13% of total volatiles [14]
Headspace
Picked Flower )
Osmanthus fragrans 6% of total volatiles [14]
Headspace
Fresh and Dried o
Rosa sp. (Musk Rose) ~2% of essential oil [15]
Flowers
Viola tricolor Fresh Aerial Parts ~2% of essential oil [15]
Medicago marina Flowering Stage 6% of essential oil [15]
Medicago marina Vegetative Stage 14% of essential oil [15]
Prunus domestica ]
Fruit Above odor threshold [15]
(Plum)
Daucus carota Orange and Purple
Present [15]
(Carrot) Roots
Daucus carota White and Yellow
Absent [15]

(Carrot)

Roots

Note: The reported concentrations can vary significantly based on the cultivar, developmental

stage, and analytical method used.

Visualizing the lonone Biosynthesis Pathway and
Relationships

Diagrams generated using Graphviz provide a clear visual representation of the metabolic

pathways and the evolutionary relationships between the key enzymes involved in ionone

biosynthesis.
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Caption: General biosynthetic pathway of ionones from carotenoid precursors catalyzed by
CCD1 and CCD4 enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.mdpi.com/2073-4425/13/2/262
https://pmc.ncbi.nlm.nih.gov/articles/PMC8069406/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8069406/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7308199/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7308199/
https://pdfs.semanticscholar.org/bbe6/a651c472642684c5012dfb7a19a38fdcf8bf.pdf?skipShowableCheck=true
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2022.814677/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2022.814677/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2022.814677/full
https://www.pnas.org/doi/pdf/10.1073/pnas.1404629111
https://www.mdpi.com/2079-7737/14/7/752
https://www.mdpi.com/2079-7737/14/7/752
https://scispace.com/pdf/the-chemistry-of-flowers-fruits-and-spices-live-vs-dead-a-1yzpvwnw70.pdf
https://encyclopedia.pub/entry/8987
https://www.benchchem.com/product/b1235873#comparative-genomics-of-ionone-biosynthesis-in-different-plant-species
https://www.benchchem.com/product/b1235873#comparative-genomics-of-ionone-biosynthesis-in-different-plant-species
https://www.benchchem.com/product/b1235873#comparative-genomics-of-ionone-biosynthesis-in-different-plant-species
https://www.benchchem.com/product/b1235873#comparative-genomics-of-ionone-biosynthesis-in-different-plant-species
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1235873?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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and industry.
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